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Compound of Interest

Compound Name: p-Nitrophenyl vinyl carbonate
CAS No.: 227466-75-3
Cat. No.: B8584724
Get Quote
. J

CAS: 227466-75-3 | Formula: C

H
NO
| MW: 209.16 g/mol

Executive Summary

p-Nitrophenyl vinyl carbonate (PNVC) is a highly reactive mixed carbonate ester utilized
primarily to introduce vinyl functionalities into amine- or hydroxyl-bearing molecules. Its utility
relies on the differential reactivity between the electrophilic carbonate (activated by the p-
nitrophenyl leaving group) and the polymerizable vinyl group.

Successful application of PNVC requires a precise balance of solvent polarity to ensure
complete dissolution while preventing premature hydrolysis or nucleophilic attack by the solvent
itself. This guide categorizes solvents based on thermodynamic affinity and kinetic stability.

Physicochemical Profile
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PNVC consists of a hydrophobic p-nitrophenyl moiety and a reactive vinyl carbonate tail. This
amphiphilic structure dictates its solubility:

 Lipophilic Domain: The aromatic ring promotes solubility in chlorinated and aromatic

hydrocarbons.

e Polar Domain: The nitro group and carbonate linkage require solvents with moderate-to-high
dielectric constants for stabilization.

Solubility Landscape

The following table categorizes organic solvents based on their efficacy for dissolving PNVC
and their suitability for subsequent reactions.

Table 1: Solvent Compatibility Matrix
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Specific Solubility . . Application
Solvent Class . Stability Risk
Solvent Rating Notes
) Standard solvent
_ Dichloromethane _
Chlorinated Excellent Low for synthesis;
(DCM)
easy removal.
Chloroform Good for NMR:
(CHCI Excellent Low avoid acid
traces.
)
Ideal for
) Tetrahydrofuran polymerizations;
Polar Aprotic Good Low _
(THF) ensure peroxide-
free.
Green alternative
Ethyl Acetate
Good Low to DCM; good for
(EtOAC)
workup.
Soluble, but
prone to aldol
Acetone Good Moderate ) ] ]
side-reactions if
basic.
Use for
) ) ) peptide/protein
High Polarity DMF / DMSO High Moderate o
modification;
difficult removal.
- Excellent for
Acetonitrile )
Good Low analytical
(MeCN)
HPLC/LC-MS.
Used as anti-
Hexanes / solvent for
Non-Polar Poor Low L )
Heptane precipitation/purif
ication.
Toluene Moderate Low Good for high-

temp reactions;
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recrystallization.

DO NOT USE.
Rapid
) Methanol / N ]
Protic Soluble Critical alcoholysis
Ethanol L
(transesterificatio
n).
Rapid hydrolysis
Water Insoluble Critical to p-nitrophenol

+ acetaldehyde.

Mechanistic Considerations
Thermodynamics of Dissolution

PNVC dissolves best in solvents with a dipole moment (

) between 1.5 and 4.0 D.

e Chlorinated Solvents (DCM,

=1.6 D): Interaction with the aromatic
-system of the nitrophenyl group allows for high concentrations (>1 M).

e Polar Aprotic (DMSO,

=3.96 D): Strong dipole-dipole interactions stabilize the nitro group, but the hygroscopic
nature of DMSO introduces water, accelerating hydrolysis.

Chemical Stability & Degradation

The primary stability concern with PNVC is nucleophilic attack at the carbonyl carbon.

e Hydrolysis: In the presence of water (even atmospheric moisture), PNVC hydrolyzes to
release p-nitrophenol (yellow) and vinyl carbonic acid, which spontaneously decarboxylates
to vinyl alcohol and tautomerizes to acetaldehyde.
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 Alcoholysis: Primary alcohols (MeOH, EtOH) will displace the p-nitrophenol, forming alkyl
vinyl carbonates, effectively destroying the activated ester reagent.

Experimental Protocols

Protocol A: Solubility Screening & Stock Solution
Preparation

Objective: Prepare a stable 0.1 M stock solution for reaction.

Solvent Selection: Choose Anhydrous DCM or Anhydrous THF.
o Note: If using DMF/DMSO, ensure water content is <50 ppm.
e Weighing: Weigh PNVC (209 mg for 10 mL) into a dry vial under inert atmosphere (

or Ar).

» Dissolution: Add solvent slowly. Vortex gently.

o Observation: Solution should be clear and colorless to pale yellow. A bright yellow color
indicates free p-nitrophenol (degradation).

 Verification: Spot on TLC (Solvent: Hexane/EtOAc 7:3). PNVC
~0.5; p-nitrophenol

~0.2.

Protocol B: Purification via Recrystallization

If the reagent has degraded (turned yellow), purify before use.

Dissolve crude PNVC in a minimum amount of warm Toluene or DCM (35°C).

Add Hexane dropwise until turbidity persists.

Cool slowly to 4°C, then to -20°C.

Filter the white crystalline solid and dry under high vacuum.
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Visualization of Chemical Pathways

The following diagrams illustrate the decision logic for solvent selection and the degradation
pathways to avoid.

Figure 1: Solvent Selection Decision Tree
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Caption: Decision matrix for selecting the optimal solvent based on process stage and
substrate solubility.

Figure 2: Degradation & Reactivity Pathways
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Caption: Mechanistic pathways showing the desired aminolysis vs. undesired hydrolysis and

alcoholysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Bis(4-nitrophenyl) carbonate | C13H8N20O7 | CID 78756 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Solubility & Solvent Compatibility of p-
Nitrophenyl Vinyl Carbonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8584724/docs#technical-guide-solubility-solvent-
compatibility-of-p-nitrophenyl-vinyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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